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Compound of Interest

Compound Name:
Ethyl 4,4-

dichlorocyclohexanecarboxylate

Cat. No.: B1354076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 4,4-
dichlorocyclohexanecarboxylate was not available at the time of this publication. The

following information is compiled from computed data and safety information for structurally

similar compounds. It is intended as a guide and should be supplemented with a thorough risk

assessment before handling this chemical.

Introduction
Ethyl 4,4-dichlorocyclohexanecarboxylate is a halogenated organic compound with

potential applications in chemical synthesis and drug discovery. As with any chemical

substance, understanding its properties and potential hazards is crucial for safe handling in a

laboratory setting. This guide provides a summary of available data on its physical and

chemical properties, extrapolated potential hazards, and recommended safety procedures.

Physical and Chemical Properties
The following table summarizes the computed physical and chemical properties for Ethyl 4,4-
dichlorocyclohexanecarboxylate.[1]
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Property Value

Molecular Formula C₉H₁₄Cl₂O₂

Molecular Weight 225.11 g/mol

IUPAC Name ethyl 4,4-dichlorocyclohexane-1-carboxylate

CAS Number 444578-35-2

XLogP3 2.8

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 3

Exact Mass 224.0370851 Da

Monoisotopic Mass 224.0370851 Da

Topological Polar Surface Area 26.3 Å²

Heavy Atom Count 13

Complexity 182

Hazard Identification and Precautionary Measures
Based on the safety data for structurally related dichlorinated and cyclohexanecarboxylate

compounds, Ethyl 4,4-dichlorocyclohexanecarboxylate may present the following hazards.

Potential Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ eye protection/ face protection.

Experimental Protocols: Safe Handling and Storage
The following protocols are general best practices for handling chemical compounds of this

nature in a research setting.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations.

Personal Protective Equipment (PPE)

Lab Coat Chemical Resistant Gloves
(e.g., Nitrile)

Don Safety Glasses with
Side Shields or Goggles

Don Face Shield
(if splash hazard exists)

Assess Splash
Risk

Begin Experiment

Enter Lab
Don

Click to download full resolution via product page

Figure 1: Recommended PPE donning sequence.

Engineering Controls
Ventilation: Work with Ethyl 4,4-dichlorocyclohexanecarboxylate should be conducted in

a well-ventilated area. A chemical fume hood is recommended, especially when heating the
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substance or if it is volatile.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

Handling Procedures
Avoid Contact: Minimize direct contact with the skin and eyes.

Avoid Inhalation: Do not breathe dust, fumes, or vapors.

Grounding: If transferring large quantities of the substance, ensure proper grounding to

prevent static discharge.

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.

Storage
Container: Keep the container tightly closed and properly labeled.

Conditions: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents.

Segregation: Store away from food and drink.

First-Aid Measures
The following first-aid measures are based on general knowledge of similar chemical

compounds. Seek medical attention if symptoms persist.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.

Accidental Release Measures
Small Spills

Ventilate: Ensure adequate ventilation.

Absorb: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.

Collect: Shovel the material into a suitable, labeled container for disposal.

Clean: Clean the spill area with a suitable solvent, followed by washing with soap and water.

Large Spills
Evacuate: Evacuate non-essential personnel from the area.

Contain: Dike the spill to prevent it from spreading.

Follow Small Spill Procedures: Follow the procedures for a small spill.
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Decontaminate: Decontaminate the area and equipment used for cleanup.

Chemical Spill Occurs

Evacuate Area

Don Appropriate PPE

Contain Spill

Absorb with
Inert Material

Collect Waste

Clean Spill Area

Dispose of Waste
(Follow Regulations)

Report Incident

Click to download full resolution via product page
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Figure 2: General workflow for chemical spill response.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a heavy stream of water as it may spread the

fire.

Specific Hazards: Thermal decomposition may produce toxic and corrosive fumes, including

hydrogen chloride and carbon oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations. Do not allow it to enter drains or waterways.

Toxicological and Ecological Information
No specific toxicological or ecological data for Ethyl 4,4-dichlorocyclohexanecarboxylate
was found. Based on its structure, it should be handled with the assumption that it may be

harmful to aquatic life. Avoid release into the environment.

Conclusion
While specific safety data for Ethyl 4,4-dichlorocyclohexanecarboxylate is limited, a

conservative approach to handling based on the information available for similar compounds is

essential. Researchers and laboratory personnel must conduct a thorough risk assessment

before use, implement appropriate engineering controls, wear the necessary personal

protective equipment, and be prepared to respond to accidental exposures or spills. Adherence

to these guidelines will help to ensure a safe working environment when handling this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl 4,4-dichlorocyclohexanecarboxylate | C9H14Cl2O2 | CID 11276167 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Ethyl 4,4-dichlorocyclohexanecarboxylate: A Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354076#safety-and-handling-of-ethyl-4-4-
dichlorocyclohexanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1354076?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4_4-dichlorocyclohexanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4_4-dichlorocyclohexanecarboxylate
https://www.benchchem.com/product/b1354076#safety-and-handling-of-ethyl-4-4-dichlorocyclohexanecarboxylate
https://www.benchchem.com/product/b1354076#safety-and-handling-of-ethyl-4-4-dichlorocyclohexanecarboxylate
https://www.benchchem.com/product/b1354076#safety-and-handling-of-ethyl-4-4-dichlorocyclohexanecarboxylate
https://www.benchchem.com/product/b1354076#safety-and-handling-of-ethyl-4-4-dichlorocyclohexanecarboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1354076?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

